Cas no 955-01-1 (Phenol, 4-(chloromethyl)-2,6-bis(1,1-dimethylethyl)-)

Phenol, 4-(chloromethyl)-2,6-bis(1,1-dimethylethyl)- structure
955-01-1 structure
Product name:Phenol, 4-(chloromethyl)-2,6-bis(1,1-dimethylethyl)-
CAS No:955-01-1
MF:C15H23ClO
MW:254.795523881912
CID:751793
PubChem ID:12378601

Phenol, 4-(chloromethyl)-2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(chloromethyl)-2,6-bis(1,1-dimethylethyl)-
    • 2,6-ditert-butyl-4-(chloromethyl)phenol
    • 2,6-Di-tert-butyl-4-(chloromethyl)phenol
    • 4-chloromethyl-2,6-di-t-butylphenol
    • 2,6-di-t-butyl-4-(chloromethyl)-phenol
    • 4-chloromethyl-2, 6-di-tert-butylphenol
    • 3,5-di-t-butyl-4-hydroxy benzyl chloride
    • 3,5-di-tert-butyl-4-hydroxybenzyl chloride
    • 955-01-1
    • 3,5-di-t-butyl-4-hydroxybenzyl chloride
    • 4-hydroxy-3,5-di-t-butyl-benzyl chloride
    • 3,5-di-tert.butyl-4-hydroxybenzyl chloride
    • DTXSID60495291
    • TXBWKXFDLINCMJ-UHFFFAOYSA-N
    • SCHEMBL98076
    • Inchi: InChI=1S/C15H23ClO/c1-14(2,3)11-7-10(9-16)8-12(13(11)17)15(4,5)6/h7-8,17H,9H2,1-6H3
    • InChI Key: TXBWKXFDLINCMJ-UHFFFAOYSA-N
    • SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)CCl

Computed Properties

  • Exact Mass: 254.1437430g/mol
  • Monoisotopic Mass: 254.1437430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 20.2Ų

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